Cas no 1360457-46-0 (Vaborbactam)

• Product Name: Vaborbactam
• CAS No: 1360457-46-0
• MF: C₁₂H₁₆BNO₅S
• MW: 297.1351
• MDL: MFCD28502176
• CID: 2949878
• PubChem ID: 56649692
• Update Time: 2025-10-06

Vaborbactam Chemical and Physical Properties

Names and Identifiers

• Vaborbactam
• RPX7009
• RPX-7009
• 2-((3R,6S)-2-hydroxy-3-(2-(thiophen-2-yl)acetamido)-1,2-oxaborinan-6-yl)acetic acid
• 1C75676F8V
• 2-[(3R,6S)-2-hydroxy-3-[(2-thiophen-2-ylacetyl)amino]oxaborinan-6-yl]acetic acid
• Vaborbactam [INN]
• RPX 7009
• Vaborbactam. RPX7009
• Vaborbactam (USAN/INN)
• Vaborbactam [USAN:INN]
• GTPL10871
• Vabomere (vaborbactam + meropenem)
• BDBM50089084
• DB12107
• SB17184
• 1,2-Oxaborinane-6-acetic acid, 2-hydrox
• VABORBACTAM [USAN]
• DTXSID901027690
• MFCD28502176
• 1575712-03-6
• Q27252228
• VABOMERE COMPONENT VABORBACTAM
• {(3r,6s)-2-Hydroxy-3-[(Thiophen-2-Ylacetyl)amino]-1,2-Oxaborinan-6-Yl}acetic Acid
• CS-6445
• AKOS032961376
• D10998
• 1,2-Oxaborinane-6-acetic acid, 2-hydroxy-3-((2-(2-thienyl)acetyl)amino)-, (3R,6S)-
• UNII-1C75676F8V
• NCGC00510003-01
• VABORBACTAM [ORANGE BOOK]
• DA-68516
• compound 9f [PMID: 25782055]
• EX-A2589
• VABORBACTAM [WHO-DD]
• CARBAVANCE COMPONENT VABORBACTAM
• (3R,6S)-2-Hydroxy-3-[[2-(2-thienyl)acetyl]amino]-1,2-oxaborinane-6-acetic acid; RPX7009
• SCHEMBL620289
• BV163750
• MS-24261
• Vaborbactam?
• VABORBACTAM [MI]
• 1360457-46-0
• 2-[(3R,6S)-2-hydroxy-3-[2-(thiophen-2-yl)acetamido]-1,2-oxaborinan-6-yl]acetic acid
• EN300-20818376
• CHEMBL3317857
• IOOWNWLVCOUUEX-WPRPVWTQSA-N
• NS00073594
• G14498
• HY-19930

• MDL： MFCD28502176
• Inchi： 1S/C12H16BNO5S/c15-11(7-9-2-1-5-20-9)14-10-4-3-8(6-12(16)17)19-13(10)18/h1-2,5,8,10,18H,3-4,6-7H2,(H,14,15)(H,16,17)/t8-,10-/m0/s1
• InChI Key： IOOWNWLVCOUUEX-WPRPVWTQSA-N
• SMILES： S1C([H])=C([H])C([H])=C1C([H])([H])C(N([H])[C@]1([H])B(O[H])O[C@]([H])(C([H])([H])C(=O)O[H])C([H])([H])C1([H])[H])=O

Computed Properties

• Exact Mass: 297.084224g/mol
• Monoisotopic Mass: 297.084224g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 370
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 124
• Molecular Weight: 297.14g/mol

Experimental Properties

• LogP: 1.25960

Vaborbactam Security Information

• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Metalloheterocyclic compounds Oxaborine derivatives

Additional information on Vaborbactam

Recent Advances in Vaborbactam (1360457-46-0) Research: A Comprehensive Review

Vaborbactam (CAS: 1360457-46-0) is a novel beta-lactamase inhibitor that has garnered significant attention in the field of antimicrobial research. Its unique chemical structure and mechanism of action make it a promising candidate for combating multidrug-resistant bacterial infections, particularly those caused by carbapenem-resistant Enterobacteriaceae (CRE). This research briefing aims to synthesize the latest findings on Vaborbactam, focusing on its pharmacokinetics, clinical efficacy, and potential applications in combination therapies.

Recent studies have highlighted the synergistic effects of Vaborbactam when combined with meropenem, a carbapenem antibiotic. The combination, marketed as Vabomere, has demonstrated robust in vitro and in vivo activity against KPC-producing Klebsiella pneumoniae and other CRE strains. A 2023 study published in Antimicrobial Agents and Chemotherapy reported that the meropenem-Vaborbactam combination achieved a clinical cure rate of 78.4% in patients with complicated urinary tract infections (cUTIs), underscoring its therapeutic potential.

Pharmacokinetic analyses reveal that Vaborbactam exhibits linear pharmacokinetics with a half-life of approximately 1.3 hours, allowing for twice-daily dosing in clinical settings. Its renal excretion profile (85% unchanged in urine) suggests that dose adjustments may be necessary for patients with severe renal impairment. Advanced mass spectrometry techniques have been employed to quantify Vaborbactam levels in biological matrices, providing critical data for therapeutic drug monitoring.

Emerging research has also explored the structural basis of Vaborbactam's inhibition of class A and C beta-lactamases. X-ray crystallography studies have elucidated its binding mechanism, revealing key interactions with active-site residues that contribute to its broad-spectrum inhibitory activity. These structural insights are informing the design of next-generation beta-lactamase inhibitors with enhanced potency against emerging resistance mechanisms.

Despite its promising profile, challenges remain in optimizing Vaborbactam-based therapies. Resistance development, though rare, has been documented in clinical isolates with specific porin mutations. Ongoing clinical trials (NCT05271006) are evaluating Vaborbactam's efficacy in pediatric populations and its potential for treating hospital-acquired pneumonia. Future research directions include investigating combination regimens with novel beta-lactams and developing rapid diagnostic tools to guide Vaborbactam therapy.

In conclusion, Vaborbactam represents a significant advancement in addressing the global antimicrobial resistance crisis. Its well-characterized pharmacokinetics, demonstrated clinical efficacy, and evolving understanding of its molecular mechanisms position it as a valuable tool in the antimicrobial arsenal. Continued surveillance for resistance and exploration of expanded indications will be crucial for maximizing its clinical impact in the coming years.